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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B3054840 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 1-Dodecene

Introduction
1-Dodecene (C12H24) is a linear alpha-olefin used as a chemical intermediate in the synthesis

of a variety of products, including lubricants, surfactants, flavorings, perfumes, resins, and

dyes.[1][2] As a key building block in many industrial and research applications, a thorough

understanding of its safety profile is crucial for researchers, scientists, and professionals in

drug development. This guide provides a comprehensive summary of the Material Safety Data

Sheet (MSDS), also known as the Safety Data Sheet (SDS), for 1-Dodecene, with a focus on

its physicochemical properties, hazards, handling procedures, and toxicological profile.

Physical and Chemical Properties
1-Dodecene is a clear, colorless liquid characterized by a mild, pleasant odor.[2][3][4] It is

insoluble in water but soluble in organic solvents such as ethanol, ether, acetone, and

petroleum ether.[1][2]
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Property Value

Molecular Formula C12H24[1][5]

Molecular Weight 168.32 g/mol [2]

Boiling Point 213-216 °C[1]

Melting Point -35 °C[1][6]

Density / Specific Gravity 0.758 g/mL at 20 °C[1]

Vapor Pressure 0.2 mm Hg at 20 °C[1]

Vapor Density 5.81 (Air = 1)[1][2]

Refractive Index n20/D 1.429[1]

Solubility
Insoluble in water; soluble in ethanol, ether,

acetone.[1][2]

Appearance Colorless liquid[1]

Odor Mild, pleasant[1][3]

Toxicological Information
1-Dodecene exhibits low acute toxicity. However, it poses a significant aspiration hazard; if

swallowed, the substance can enter the airways and may be fatal.[7][8]

Endpoint Value Species Route

LD50 > 10,000 mg/kg[8] Rat Oral

LD50 > 10,000 mg/kg[5] Rat Dermal

LDLo 10,000 mg/kg[5] Mouse -

LC50 > 2,100 mg/m³/4h[2] Rat Inhalation

Key Health Effects:
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Aspiration Hazard: May be fatal if swallowed and enters airways.[7][8] Do NOT induce

vomiting if ingested.[3][4]

Skin Irritation: May cause mild skin irritation.[5] Prolonged contact can lead to defatting of the

skin, causing dryness or cracking.[6][7]

Eye Irritation: May cause eye irritation.[5]

Inhalation: No significant inhalation hazard is expected at ambient temperatures, but vapors

may cause irritation or narcotic effects at high concentrations.[2][3][9]

Carcinogenicity & Mutagenicity: Not classified as a carcinogen.[8] Tests on bacterial or

mammalian cell cultures did not show mutagenic effects.[8]

Reproductive Toxicity: Animal testing showed no effects on fertility.[8]

Fire and Explosion Hazard Data
1-Dodecene is a combustible liquid.[5] Vapors are heavier than air and may travel to an ignition

source and flash back.[4][9]

Parameter Value

Flash Point 76-77 °C (Closed Cup)[1][6][7]

Autoignition Temperature 225-255 °C[2][6]

Explosive Limits (V/V) Lower: 0.6% / Upper: 5.4%[1][8]

Suitable Extinguishing Media
Foam, dry chemical, carbon dioxide (CO2),

water spray, or fog.[3][4][5]

Hazardous Decomposition
Irritating fumes and organic acid vapors may

form during combustion.[5]

Experimental Protocols
The data presented in Safety Data Sheets are summaries of experimental results. The detailed,

step-by-step protocols for these studies are not typically included. However, some SDS
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documents reference the standardized guidelines under which the tests were performed. For 1-
Dodecene, the following methodologies have been cited:

Repeated Dose Toxicity: A 13-week oral study in rats was conducted following OCED

Guideline 408. The No Observed Adverse Effect Level (NOEL) was determined to be 1,000

mg/kg.[8]

Biodegradability: The biodegradability of 1-Dodecene was assessed using OECD Test

Guideline 301. The results, showing 74.1-80% degradation over 28 days, indicate the

material is readily biodegradable.[8]

For complete experimental details, researchers should refer directly to these standardized

OECD (Organisation for Economic Co-operation and Development) guidelines.

Safe Handling and Exposure Control
The primary routes of exposure are ingestion, skin contact, and eye contact.[6] Proper handling

and the use of personal protective equipment (PPE) are essential to minimize risk.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to prevent the accumulation of vapors.[5][10]

Emergency eye wash fountains and safety showers must be readily available.[5][11]

All equipment must be grounded and bonded to prevent static discharge, which can be an

ignition source.[5][11]

Personal Protective Equipment (PPE):

Eye Protection: Chemical goggles or a face shield should be worn.[3][5]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[5]

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat. For larger

quantities, flame-resistant clothing may be appropriate.[5][8][10]
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Respiratory Protection: If ventilation is inadequate or if aerosols may be generated, a

NIOSH-certified respirator with an organic vapor cartridge is recommended.[5][10]

Storage and Handling:

Store in a cool, dry, well-ventilated place away from heat, sparks, and open flames.[5][7]

Keep containers tightly closed.[5]

Avoid contact with strong oxidizing agents, bases, and reducing agents.[1][5]

Use only non-sparking tools when handling.[5][7]

Logical Workflow for Safe Handling and Emergency
Response
The following diagram illustrates the logical workflow for managing 1-Dodecene safely, from

initial hazard assessment through to emergency procedures.
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1. Hazard Assessment 2. Safe Handling & Storage

3. Emergency Procedures Spill Actions

Fire Actions

First Aid

Review SDS:
- Flammability (H227)

- Aspiration Hazard (H304)
- Irritation Potential

Engineering Controls:
- Fume Hood

- Grounded Equipment
- Eyewash Station

Personal Protective Equipment:
- Goggles

- Nitrile Gloves
- Lab Coat

Spill Response

Storage:
- Cool, Ventilated Area

- Tightly Closed Container
- Away from Oxidizers

Isolate & Ventilate Area
Eliminate Ignition Sources

Fire Response
Use CO2, Dry Chemical,

or Foam

Personal Exposure Ingestion:
- DO NOT induce vomiting

- Seek immediate medical attention

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect in Suitable Container
for Disposal

Cool Exposed Containers
with Water Spray

Skin Contact:
- Wash with soap & water

Eye Contact:
- Flush with water for 15 min

Inhalation:
- Move to fresh air

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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